Cas no 1565714-09-1 ((2,2,3,3-tetramethylcyclopropyl)methanesulfonyl chloride)

• Product Name: (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl chloride
• CAS No: 1565714-09-1
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• MDL: MFCD26064559
• CID: 5245032
• PubChem ID: 112639731
• Update Time: 2026-03-08

(2,2,3,3-tetramethylcyclopropyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonyl chloride, 2,2,3,3-tetramethyl-
• (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl chloride

• MDL： MFCD26064559
• Inchi： 1S/C8H15ClO2S/c1-7(2)6(8(7,3)4)5-12(9,10)11/h6H,5H2,1-4H3
• InChI Key： YFIITIBIADVDRF-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)C(C)(C)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl chloride

Recent Advances in the Application of (2,2,3,3-Tetramethylcyclopropyl)methanesulfonyl Chloride (CAS: 1565714-09-1) in Chemical Biology and Pharmaceutical Research

The chemical compound (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl chloride (CAS: 1565714-09-1) has recently emerged as a versatile reagent in medicinal chemistry and chemical biology. This sulfonyl chloride derivative has attracted significant attention due to its unique structural features and reactivity, making it particularly valuable for the synthesis of biologically active molecules. Recent studies have demonstrated its utility in various applications, including the development of covalent inhibitors, prodrugs, and chemical probes.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel covalent kinase inhibitors. The researchers exploited the reactivity of the sulfonyl chloride group to selectively modify cysteine residues in target proteins, demonstrating improved selectivity profiles compared to traditional acrylamide-based warheads. The tetramethylcyclopropyl moiety was found to significantly influence the pharmacokinetic properties of the resulting inhibitors, particularly in terms of metabolic stability.

In the field of antibiotic development, a recent Nature Communications paper (2024) reported the application of (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl chloride in the synthesis of next-generation β-lactamase inhibitors. The compound's ability to form stable sulfonamide linkages with nucleophilic residues in bacterial enzymes has led to compounds with enhanced potency against resistant strains. The sterically demanding cyclopropyl group was shown to prevent enzymatic degradation, addressing a major limitation of current clinical inhibitors.

Chemical biology applications have also benefited from this reagent. A 2024 ACS Chemical Biology study detailed its use in the development of activity-based protein profiling (ABPP) probes. The researchers designed sulfonyl fluoride derivatives that maintain the tetramethylcyclopropyl motif, creating probes with improved cell permeability and target engagement. These probes have enabled new insights into serine hydrolase networks in disease states, particularly in cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, recent advances in the large-scale production of (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl chloride have been reported. A 2023 Organic Process Research & Development publication described an optimized, safety-enhanced manufacturing process that addresses previous challenges with exothermic reactions and byproduct formation. This development has significantly improved the compound's availability for pharmaceutical applications.

The unique combination of steric shielding from the tetramethylcyclopropyl group and the electrophilic reactivity of the sulfonyl chloride moiety continues to inspire innovative applications in drug discovery. Current research directions include exploring its potential in targeted protein degradation strategies and as a handle for bioconjugation in antibody-drug conjugates (ADCs). As the understanding of structure-activity relationships for this compound class deepens, its impact on pharmaceutical research is expected to grow substantially in the coming years.